Cas no 106898-34-4 (4-Hydrazinopyridine Dihydrochloride)

• Product Name: 4-Hydrazinopyridine Dihydrochloride
• CAS No: 106898-34-4
• MF: C₅H₉Cl₂N₃
• MW: 182.051058530807
• MDL: MFCD09260890
• CID: 4570288
• PubChem ID: 23014179
• Update Time: 2025-05-20

4-Hydrazinopyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinopyridine Dihydrochloride(WX684229)
• 4-HYDRAZINOPYRIDINE 2HCL
• Pyridin-4-yl-hydrazine dihydrochloride
• 4-Hydrazinopyridine Dihydrochloride
• 1-(Pyridin-4-yl)hydrazine dihydrochloride
• SCHEMBL836753
• 4-hydrazinylpyridine dihydrochloride
• AS-54876
• MFCD09260890
• 4-pyridylhydrazine dihydrochloride
• KAYWWASZYKDHGZ-UHFFFAOYSA-N
• 4-hydrazinylpyridinedihydrochloride
• pyridin-4-ylhydrazine;dihydrochloride
• DB-190664
• AKOS005232606
• 106898-34-4
• SB30465
• W10667
• 4-pyridylhydrazine diHCl
• CS-0197785

• MDL： MFCD09260890
• Inchi： 1S/C5H7N3.2ClH/c6-8-5-1-3-7-4-2-5;;/h1-4H,6H2,(H,7,8);2*1H
• InChI Key： KAYWWASZYKDHGZ-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC(=CC=1)NN.Cl

Computed Properties

• Exact Mass: 181.0173527g/mol
• Monoisotopic Mass: 181.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 58.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Hydrazinopyridine Dihydrochloride

Recent Advances in the Application of 4-Hydrazinopyridine Dihydrochloride (CAS: 106898-34-4) in Chemical Biology and Pharmaceutical Research

4-Hydrazinopyridine dihydrochloride (CAS: 106898-34-4) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic hydrazine derivative serves as a crucial building block in the synthesis of various pharmacologically active molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have explored its utility in medicinal chemistry, with a focus on its role as a key intermediate in the preparation of pyridine-based compounds that exhibit promising biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 4-Hydrazinopyridine dihydrochloride in the synthesis of novel JAK2 inhibitors. The research team utilized this compound as a starting material to develop a series of pyrazolo[3,4-b]pyridine derivatives, which showed potent inhibition of JAK2 kinase activity with IC50 values in the low nanomolar range. These findings suggest potential applications in myeloproliferative disorders and autoimmune diseases, highlighting the compound's importance in targeted drug discovery.

In the field of chemical biology, 4-Hydrazinopyridine dihydrochloride has been employed as a versatile reagent for bioconjugation strategies. A recent Nature Chemical Biology publication (2024) described its use in the development of novel protein-labeling probes, where the hydrazine moiety enables efficient conjugation with carbonyl-containing biomolecules. This application has opened new possibilities for studying protein-protein interactions and cellular signaling pathways with high specificity and temporal resolution.

From a pharmaceutical development perspective, the compound's stability and reactivity profile have been extensively characterized in recent formulation studies. Research published in Pharmaceutical Research (2023) investigated the salt forms of 4-Hydrazinopyridine, with the dihydrochloride form demonstrating superior solubility and stability characteristics compared to other salt forms. These properties make it particularly suitable for preclinical development of small molecule therapeutics.

Emerging applications in radiopharmaceutical chemistry have also been reported. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals utilized 4-Hydrazinopyridine dihydrochloride as a precursor for the synthesis of PET radiotracers targeting tumor-associated enzymes. The researchers noted that the compound's efficient radiolabeling properties and favorable pharmacokinetics make it an attractive scaffold for diagnostic imaging agents.

Quality control and analytical methods for 4-Hydrazinopyridine dihydrochloride have seen significant advancements. Recent analytical chemistry publications have described novel HPLC-MS methods for the precise quantification of the compound and its potential impurities in pharmaceutical formulations. These developments are crucial for ensuring the compound's consistent quality in research and potential clinical applications.

In conclusion, 4-Hydrazinopyridine dihydrochloride (CAS: 106898-34-4) continues to demonstrate its value as a multifunctional chemical tool in biomedical research. Its applications span from medicinal chemistry to chemical biology and diagnostic development, with recent studies highlighting its potential in targeted drug discovery and molecular imaging. As research progresses, we anticipate seeing more innovative applications of this compound in addressing complex biomedical challenges.